Cas no 2308472-45-7 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-dimethylpentanoic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-dimethylpentanoic acid
• CAS No: 2308472-45-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6367890
• PubChem ID: 165877783
• Update Time: 2025-05-24

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-dimethylpentanoic acid
• EN300-1578584
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4,4-dimethylpentanoic acid
• 2308472-45-7

• Inchi： 1S/C28H36N2O5/c1-17(2)23(14-25(31)29-24(26(32)33)15-28(3,4)5)30-27(34)35-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22-24H,14-16H2,1-5H3,(H,29,31)(H,30,34)(H,32,33)/t23-,24?/m1/s1
• InChI Key： ZZOIBHWOBFRETC-MIHMCVIASA-N
• SMILES： O(C(N[C@H](CC(NC(C(=O)O)CC(C)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-dimethylpentanoic acid

Comprehensive Analysis of 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-dimethylpentanoic acid (CAS No. 2308472-45-7)

The compound 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-dimethylpentanoic acid (CAS No. 2308472-45-7) is a highly specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers frequently employ this compound to study protein-protein interactions, drug delivery systems, and enzyme inhibition, aligning with current trends in precision medicine and biologics development.

In the context of AI-driven drug discovery, CAS No. 2308472-45-7 has garnered attention due to its role in high-throughput screening (HTS) and computational modeling. The Fmoc group enhances solubility and stability, addressing common challenges in peptide-based therapeutics. Recent publications highlight its application in cancer immunotherapy and neurodegenerative disease research, topics frequently searched in Google Scholar and PubMed. This aligns with the growing demand for targeted therapies and personalized medicine solutions.

From a synthetic chemistry perspective, the compound’s stereocenter at the 3R position ensures high enantiomeric purity, critical for chiral drug development. Its 4,4-dimethylpentanoic acid moiety contributes to lipophilicity, a key factor in blood-brain barrier (BBB) penetration—a hot topic in CNS drug design. Laboratories optimizing green chemistry protocols also explore this molecule due to its compatibility with microwave-assisted synthesis, reducing organic solvent waste.

The proteomics community values 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-dimethylpentanoic acid for post-translational modification (PTM) studies. Its carboxylic acid terminus enables crosslinking with amines, facilitating biomarker discovery—a trending subject in diagnostic assay development. Additionally, its CAS No. 2308472-45-7 is often cross-referenced in patent filings for biodegradable polymers, reflecting industry interest in sustainable biomaterials.

Quality control of CAS No. 2308472-45-7 involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring compliance with ICH guidelines. As regulatory agencies emphasize impurity profiling, this compound’s well-defined chromatographic behavior supports analytical method validation. These aspects resonate with QA/QC professionals searching for reference standards in GMP environments.

In academic collaborations, this molecule bridges organic chemistry and molecular biology. Its modular design allows derivatization for structure-activity relationship (SAR) studies, a frequent query in research forums. The 4-methylpentanamido segment’s role in conformational restriction is particularly studied for G-protein-coupled receptor (GPCR) targeting, a dominant theme in drug candidate optimization.

Emerging applications include its use in antibody-drug conjugates (ADCs), where the 4,4-dimethylpentanoic acid spacer minimizes payload aggregation. This addresses a major pain point in oncology formulations, frequently discussed in biopharma conferences. Furthermore, its metabolic stability makes it a candidate for prodrug design, another trending search term in medicinal chemistry databases.